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N,N-Dimethylformamide (DMF) is a polar aprotic solvent with a high boiling point, making it a
cornerstone in industrial processes and organic synthesis, from polymer production to
facilitating polar mechanistic reactions like Sn2.[1][2][3] Its isotopically labeled counterpart, N,N-
Dimethyl-13C2-formamide, replaces the naturally abundant 12C atoms in both methyl groups with
the stable, heavier 13C isotope. This seemingly subtle modification imparts no significant
change to its chemical reactivity but provides a powerful tool for researchers. The mass shift of
+2 atomic mass units allows this molecule to serve as an ideal internal standard in quantitative
mass spectrometry-based assays, enabling precise quantification of its unlabeled analogue in
complex matrices. Furthermore, it is invaluable in mechanistic studies and nuclear magnetic
resonance (NMR) spectroscopy to trace the fate of molecules and elucidate reaction pathways.
This guide provides a detailed overview of the core physical and spectroscopic properties of
N,N-Dimethyl-13C2-formamide, offering field-proven insights into its characterization and
application for researchers, scientists, and drug development professionals.

Core Physical and Chemical Properties

The fundamental physical characteristics of N,N-Dimethyl-13C2-formamide are critical for its
proper handling, application, and storage. While its properties closely mirror those of its
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unlabeled form, key differences arise from the isotopic enrichment.[4][5][6]

Property Value Source
Molecular Formula C[©C]2H/NO [4]
Molecular Weight 75.08 g/mol [4]

CAS Number 117880-10-1 [4]
Appearance Colorless liquid [1][3]
Density 0.970 g/mL at 25 °C [41[6]
Boiling Point 153 °C (lit.) [41[5][6]
Melting Point -61 °C (lit.) [41[5]16]

Refractive Index

n20/D 1.431 (lit.)

[6]

Solubility

Miscible with water and most

organic liquids

[2]

Isotopic Purity

=99 atom % 13C

[4]16]

Chemical Purity

>99% (CP)

[4151(6]

Structural and Spectroscopic Characterization

Accurate characterization is paramount for any analytical standard. For an isotopically labeled

compound, this process serves a dual purpose: confirming the molecular structure and

verifying the location and extent of isotopic enrichment.

Chemical Identifiers:

e SMILES:[H]C(=O)N([L3CH3])[13CH3][6]

e INChI:InChI=1S/C3H7NO/c1-4(2)3-5/h3H,1-2H3/i1+1,2+1[4][6]

« INChl Key:ZMXDDKWLCZADIW-ZDOIIHCHSA-N[4][6]

Spectroscopic Profile
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e Mass Spectrometry (MS): The most direct evidence of isotopic labeling is found in the mass
spectrum. The molecular ion peak for N,N-Dimethyl-13C2-formamide will appear at an m/z
value that is 2 units higher than that of unlabeled DMF (73.09 g/mol ).[1] High-resolution
mass spectrometry (HRMS) is employed to confirm the elemental composition and provide a
highly accurate mass measurement, validating the incorporation of two 13C atoms.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides an unambiguous
structural fingerprint.

o 'H NMR: The proton spectrum of unlabeled DMF at ambient temperature famously shows
two distinct singlets for the two methyl groups due to hindered rotation around the C-N
amide bond. In the 13C2z-labeled analogue, these signals will be split into doublets due to
one-bond coupling (1J_CH) with the attached 13C nuclei, providing definitive proof of the
label's location.

o 13C NMR: In a proton-decoupled 3C NMR spectrum, the two methyl carbons will exhibit
exceptionally strong signals relative to the formyl carbon due to the ~99% 13C enrichment,
whereas in unlabeled DMF, all carbon signals are observed at natural abundance (~1.1%).
This dramatic intensity difference is a key signature of the labeled compound.

« Infrared (IR) Spectroscopy: As with unlabeled DMF, the IR spectrum is dominated by a
strong carbonyl (C=0) stretching frequency. This appears around 1675 cm™1, a lower
wavenumber than typical for ketones, which is indicative of the partial double bond character
of the C-O bond due to amide resonance. Vibrational modes involving the C-N bond may
show subtle shifts due to the heavier mass of the 13C isotopes, but the overall spectrum
remains very similar to the unlabeled standard.

Experimental Protocols: A Self-Validating Workflow

Ensuring the identity, purity, and isotopic integrity of N,N-Dimethyl-13Cz-formamide requires a
multi-technique approach. The causality behind this workflow is to create a self-validating
system where orthogonal methods corroborate one another.

Workflow for Qualification of Labeled Standard
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Initial Assessment

Sample Receipt & Visual Inspection

erify >99% Purity

Chemical Purity Assay (GC-FID or HPLC-UV)

Proceed if pure

Identity & Isotopic Confirmation

Mass Confirmation (HRMS)

onfirm Elemental Comp.

Structural & Label Verification (NMR)

Proceed if structure confirmed

Final Qualification

Data Review & Certification

Qualified Standard Release
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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